Cas no 2411184-13-7 (rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide)

Technical Introduction: rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide is a chiral cyclobutyl-epoxide hybrid compound with potential applications in asymmetric synthesis and medicinal chemistry. Its unique structural framework, combining a phenyl-substituted cyclobutane ring with an epoxide carboxamide moiety, offers versatility as a building block for complex molecular architectures. The stereochemistry at the (1R,2R)-cyclobutyl and oxirane positions enables selective reactivity, making it valuable for stereocontrolled transformations. This compound may serve as an intermediate in the development of pharmacologically active molecules, leveraging its rigid cyclobutyl scaffold and electrophilic epoxide for targeted functionalization. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide structure

2411184-13-7 structure

Product Name:rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide

CAS No:2411184-13-7

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:6302577

PubChem ID:165767441

Update Time:2025-05-25

rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Z3687603054
- EN300-7560566
- 2411184-13-7
- rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide
- Inchi： 1S/C13H15NO2/c15-13(12-8-16-12)14-11-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,14,15)/t10-,11-,12?/m1/s1
- InChI Key： YWTXSJOBYZNGHE-XFKKCKKNSA-N
- SMILES： O1CC1C(N[C@@H]1CC[C@@H]1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.6Å²

rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7560566-1.0g	rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide	2411184-13-7	95.0%	1.0g	$0.0	2025-02-24

rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide

Comprehensive Overview of rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide (CAS No. 2411184-13-7)

The compound rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide (CAS No. 2411184-13-7) is a chiral epoxide derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the phenylcyclobutyl moiety and oxirane-2-carboxamide group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its stereochemical complexity and versatility in asymmetric synthesis.

In recent years, the demand for chiral building blocks like rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's epoxide ring offers reactive sites for nucleophilic attack, enabling the synthesis of diverse derivatives. This property aligns with the growing trend of structure-activity relationship (SAR) studies in modern drug development.

The synthesis of CAS No. 2411184-13-7 typically involves multi-step processes, including cyclobutane ring formation and stereoselective epoxidation. Its racemic mixture nature poses both challenges and opportunities for resolution techniques, a topic frequently searched in asymmetric catalysis forums. The compound's phenyl group enhances lipophilicity, making it relevant to discussions on blood-brain barrier permeability—a hot topic in CNS drug research.

Analytical characterization of rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide employs techniques like HPLC, NMR, and mass spectrometry, addressing common queries about chiral purity analysis. Stability studies under various pH conditions are crucial, as evidenced by searches for epoxide stability in aqueous media. These data points are vital for formulators working on biocompatible excipients.

From a regulatory perspective, CAS 2411184-13-7 requires careful handling per standard laboratory protocols, though it doesn't fall under restricted categories. Its applications in peptide mimetics and small molecule inhibitors resonate with trending searches in oncological therapeutics and enzyme modulation. The compound's cyclobutane scaffold is particularly noteworthy, as this strained ring system is gaining attention in conformationally constrained drug design.

Environmental considerations for rac-N-[(1R,2R)-2-phenylcyclobutyl]oxirane-2-carboxamide include biodegradability assessments, responding to increasing searches about green chemistry metrics in synthetic pathways. The compound's potential in covalent inhibitor development also makes it relevant to discussions on irreversible enzyme targeting—a cutting-edge area in drug discovery.

Future research directions for CAS No. 2411184-13-7 may explore its utility in PROTAC technology or click chemistry applications, addressing frequent queries about next-generation drug modalities. The balance between its reactivity and stability remains a key focus area, particularly for researchers investigating controlled release formulations.